Iclaprim-d6
Iclaprim-d6
Brand Name:
Vulcanchem
CAS No.:
1130072-57-9
VCID:
VC0029988
InChI:
InChI=1S/C19H22N4O3/c1-24-15-8-11(7-12-9-22-19(21)23-18(12)20)13-5-6-14(10-3-4-10)26-16(13)17(15)25-2/h5-6,8-10,14H,3-4,7H2,1-2H3,(H4,20,21,22,23)/i1D3,2D3
SMILES:
COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC
Molecular Formula:
C19H22N4O3
Molecular Weight:
360.4 g/mol
Iclaprim-d6
CAS No.: 1130072-57-9
Reference Standards
VCID: VC0029988
Molecular Formula: C19H22N4O3
Molecular Weight: 360.4 g/mol
| CAS No. | 1130072-57-9 |
|---|---|
| Product Name | Iclaprim-d6 |
| Molecular Formula | C19H22N4O3 |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | 5-[[2-cyclopropyl-7,8-bis(trideuteriomethoxy)-2H-chromen-5-yl]methyl]pyrimidine-2,4-diamine |
| Standard InChI | InChI=1S/C19H22N4O3/c1-24-15-8-11(7-12-9-22-19(21)23-18(12)20)13-5-6-14(10-3-4-10)26-16(13)17(15)25-2/h5-6,8-10,14H,3-4,7H2,1-2H3,(H4,20,21,22,23)/i1D3,2D3 |
| Standard InChIKey | HWJPWWYTGBZDEG-WFGJKAKNSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])OC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC([2H])([2H])[2H] |
| SMILES | COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC |
| Canonical SMILES | COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC |
| Synonyms | 5-[(2-Cyclopropyl-7,8-(dimethoxy-d6)-2H-1-benzopyran-5-yl)methyl]-2,4-pyrimidine-_x000B_diamine; AR 100-d6;_x000B_ |
| PubChem Compound | 25218414 |
| Last Modified | Nov 11 2021 |
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